Cas no 199528-28-4 (4'-(Trifluoromethyl)-3-biphenylcarboxylic Acid)

• Product Name: 4'-(Trifluoromethyl)-3-biphenylcarboxylic Acid
• CAS No: 199528-28-4
• MF: C₁₄H₉F₃O₂
• MW: 266.215274572372
• MDL: MFCD03424604
• CID: 214386
• PubChem ID: 2782718
• Update Time: 2025-04-19

4'-(Trifluoromethyl)-3-biphenylcarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4'-(Trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid
• 4-Trifluoromethylbiphenyl-3-Carboxylic Acid
• 4'-(Trifluoromethyl)biphenyl-3-carboxylic acid
• [1,1'-Biphenyl]-3-carboxylic acid, 4'-(trifluoromethyl)-
• 4-(Trifluoromethyl)biphenyl-3-carboxylic acid
• 4'-Trifluoromethyl-biphenyl-3-carboxylic acid
• 3-[4-(trifluoromethyl)phenyl]benzoic acid
• 4′-(Trifluoromethyl)biphenyl-3-carboxylic acid
• AKOS BAR-0021
• RARECHEM AL BE 1238
• 3-(4-(Trifluoromethyl)phenyl)benzoic acid
• 4'-Trifluoromethyl-biphenyl-7-carboxylic acid
• 4'-(TrifluoroMethyl)-3-biphenylcarboxylic acid
• 4'-(TRIFLUOROMETHYL)[1,1'-BIPHENYL]-3-CARBOXYLIC ACID
• 4'-Trifluoromethyl-biphenyl-3-carboxylic acid, AldrichCPR
• AS-2109
• FT-0643859
• SCHEMBL177453
• 4'-trifluoromethylbiphenyl-3-carboxylic acid
• AKOS004117566
• 4`-Trifluoromethyl-biphenyl-3-carboxylic acid
• 4'-trifluoromethyl [1,1'-biphenyl]-3-carboxylic acid
• DTXSID40382236
• 199528-28-4
• BB 0222373
• 3-(4-trifluoromethylphenyl)benzoic acid
• 3-(4-Trifluoromethylphenyl)-benzoic acid
• 4?E per thousand-Trifluoromethylbiphenyl-3-carboxylic acid
• 4'-(Trifluoromethyl)-[1,1'-biphenyl]-3-carboxylicacid
• [1,1'-Biphenyl]-3-carboxylicacid,4'-(trifluoromethyl)-
• 4/'-TRIFLUOROMETHYL-BIPHENYL-3-CARBOXYLIC ACID
• BP-11309
• CS-0207284
• MFCD03424604
• 4'-(Trifluoromethyl)[1,1'-biphenyl]-3-carboxylic Acid; 3-(4-Trifluoromethylphenyl)benzoic Acid;
• DB-001748
• 4'-(Trifluoromethyl)-3-biphenylcarboxylic Acid

• MDL： MFCD03424604
• Inchi： InChI=1S/C14H9F3O2/c15-14(16,17)12-6-4-9(5-7-12)10-2-1-3-11(8-10)13(18)19/h1-8H,(H,18,19)
• InChI Key： BJKGBAVGLRYCTK-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)C(=O)O)C2=CC=C(C=C2)C(F)(F)F

Computed Properties

• Exact Mass: 266.05500
• Monoisotopic Mass: 266.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.326
• Boiling Point: 377.5°C at 760 mmHg
• Flash Point: 182.1°C
• PSA: 37.30000
• LogP: 4.07060

4'-(Trifluoromethyl)-3-biphenylcarboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312+P330; P501
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4'-(Trifluoromethyl)-3-biphenylcarboxylic Acid

Research Briefing on 4'-(Trifluoromethyl)-3-biphenylcarboxylic Acid (CAS: 199528-28-4): Recent Advances and Applications

4'-(Trifluoromethyl)-3-biphenylcarboxylic Acid (CAS: 199528-28-4) is a fluorinated biphenyl derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and electronic properties. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals targeting inflammation, cancer, and metabolic disorders. This briefing provides an overview of the latest research findings, focusing on its synthesis, biological activity, and therapeutic applications.

One of the most notable advancements in the synthesis of 4'-(Trifluoromethyl)-3-biphenylcarboxylic Acid involves the use of palladium-catalyzed cross-coupling reactions, which offer high yields and excellent regioselectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized Suzuki-Miyaura coupling protocol that significantly reduces reaction times and improves scalability. This method is particularly advantageous for industrial-scale production, addressing previous challenges related to cost and efficiency.

In terms of biological activity, recent investigations have highlighted the compound's role as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. A preclinical study conducted by researchers at the University of California, San Francisco, revealed that derivatives of 4'-(Trifluoromethyl)-3-biphenylcarboxylic Acid exhibit selective COX-2 inhibition with minimal gastrointestinal side effects, making them promising candidates for next-generation anti-inflammatory drugs. These findings were corroborated by in vivo models showing reduced edema and pain responses.

Additionally, the trifluoromethyl group in the biphenyl scaffold has been shown to enhance metabolic stability and bioavailability, a critical factor in drug development. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that incorporating this moiety into kinase inhibitors improved their pharmacokinetic profiles, leading to prolonged half-lives and enhanced target engagement. This discovery opens new avenues for designing kinase-targeted therapies, particularly in oncology.

Beyond its pharmaceutical applications, 4'-(Trifluoromethyl)-3-biphenylcarboxylic Acid has also been explored in material science. Researchers at MIT recently utilized it as a building block for constructing liquid crystalline materials with tunable optical properties. The compound's rigid biphenyl core and fluorine substituents contribute to the stability and anisotropy of these materials, which hold potential for use in displays and sensors.

In conclusion, 4'-(Trifluoromethyl)-3-biphenylcarboxylic Acid (CAS: 199528-28-4) continues to be a versatile and valuable compound in both medicinal chemistry and material science. Its synthetic accessibility, coupled with its diverse biological and physicochemical properties, positions it as a key player in the development of innovative therapeutics and advanced materials. Future research should focus on expanding its applications, optimizing derivative libraries, and translating preclinical findings into clinical trials.